Cas no 1152661-95-4 (4-(3-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine)

• Product Name: 4-(3-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine
• CAS No: 1152661-95-4
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 5976226
• PubChem ID: 33783090
• Update Time: 2025-05-20

4-(3-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 4-(3-fluorophenyl)-1,3-dimethyl-
• 4-(3-Fluorophenyl)-1,3-dimethyl-1h-pyrazol-5-amine
• 1152661-95-4
• CS-0307230
• EN300-1148267
• 4-(3-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine

• Inchi： 1S/C11H12FN3/c1-7-10(11(13)15(2)14-7)8-4-3-5-9(12)6-8/h3-6H,13H2,1-2H3
• InChI Key： VOZMEPPTDKDYPD-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(C2=CC=CC(F)=C2)C(C)=N1

Computed Properties

• Exact Mass: 205.10152556g/mol
• Monoisotopic Mass: 205.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 327.8±42.0 °C(Predicted)
• pka: 3.86±0.10(Predicted)

Additional information on 4-(3-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine

Introduction to 4-(3-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine (CAS No. 1152661-95-4)

4-(3-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1152661-95-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural uniqueness and potential therapeutic applications. The compound features a pyrazole core substituted with a 3-fluorophenyl group and two methyl groups at the 1-position, alongside an amine functionality at the 5-position. Such structural motifs are frequently explored in drug discovery programs due to their ability to modulate biological targets effectively.

The 3-fluorophenyl moiety is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability, binding affinity, and pharmacokinetic properties of small molecules. In the context of 4-(3-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine, the fluorine atom at the para position of the phenyl ring likely contributes to its interactions with biological receptors, influencing both potency and selectivity. This feature makes the compound a valuable scaffold for developing novel therapeutics targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the pyrazole core of 4-(3-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine can effectively engage with hydrophobic pockets in protein targets, while the fluorophenyl group provides additional van der Waals interactions. Furthermore, the amine functionality at the 5-position offers opportunities for further derivatization, allowing for fine-tuning of pharmacological properties.

In vitro studies have begun to elucidate the biological activity of 4-(3-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine. Initial assays suggest potential efficacy in modulating enzymes and receptors involved in inflammatory pathways. The presence of both methyl groups at the 1-position may contribute to steric hindrance, which could influence binding orientation and selectivity against off-target proteins. These preliminary findings underscore the compound's promise as a lead candidate for further development.

The synthesis of 4-(3-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine presents unique challenges due to its fluorinated aromatic component. However, modern synthetic methodologies have improved access to such structures, enabling more efficient production routes. Transition-metal-catalyzed cross-coupling reactions are particularly useful in constructing the fluorophenyl moiety, while protecting group strategies can facilitate installation of the amine functionality without interference from other reactive sites.

As research progresses, 4-(3-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine may find applications in multiple therapeutic areas. Its structural features align well with drug discovery efforts targeting neurological disorders, cancer, and infectious diseases. The pyrazole scaffold is well-represented in approved drugs, suggesting that derivatives like this may exhibit favorable pharmacokinetic profiles once optimized.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing compounds like 4-(3-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine into clinical development. High-throughput screening (HTS) campaigns can rapidly identify promising derivatives, while structure-based drug design (SBDD) can refine molecular interactions for improved efficacy. These approaches leverage cutting-edge technologies to accelerate translation from bench to bedside.

The regulatory landscape for novel pharmaceuticals also plays a critical role in determining the future trajectory of such compounds. Compliance with guidelines set by agencies like the FDA and EMA ensures that only safe and effective therapies reach patients. Preclinical data generation is therefore a meticulous process involving extensive toxicology and pharmacokinetic studies.

In conclusion,4-(3-fluorophenyl)-1,3-dimethyl-1H-pyrazol-5-amine (CAS No. 1152661-95-4) represents a promising candidate for therapeutic development due to its unique structural features and potential biological activity. Ongoing research efforts aim to harness its potential through innovative synthetic strategies and rigorous preclinical evaluation. As our understanding of disease mechanisms deepens, compounds like this may emerge as key players in next-generation treatments.